Cas no 946235-46-7 (3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine)

3-4-(4-Ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine is a heterocyclic compound featuring a pyridazine core substituted with a piperazine moiety and an ethoxybenzoyl group. This structure confers unique physicochemical properties, making it a valuable intermediate in pharmaceutical synthesis. The compound exhibits potential bioactivity due to the presence of both the piperazine and pyridazine rings, which are known to enhance binding affinity in drug-receptor interactions. Its ethoxy and propoxy substituents contribute to improved solubility and metabolic stability. The molecule's modular design allows for further derivatization, enabling the development of targeted therapeutic agents. Researchers may explore its utility in central nervous system (CNS) drug discovery, given the pharmacological relevance of similar piperazine-containing compounds. The compound's purity and well-defined structure make it particularly suitable for structure-activity relationship studies in medicinal chemistry applications.

3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine structure

946235-46-7 structure

Product Name:3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine

CAS No:946235-46-7

MF:C₂₀H₂₆N₄O₃

MW:370.445444583893

CID:6064427

PubChem ID:16883605

Update Time:2025-07-02

3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine Chemical and Physical Properties

Names and Identifiers

- 3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine
- (4-ethoxyphenyl)-[4-(6-propoxypyridazin-3-yl)piperazin-1-yl]methanone
- VU0628556-1
- 946235-46-7
- 3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine
- (4-ethoxyphenyl)(4-(6-propoxypyridazin-3-yl)piperazin-1-yl)methanone
- F5010-0335
- AKOS024488468
- SR-01000919824-1
- SR-01000919824
- Inchi： 1S/C20H26N4O3/c1-3-15-27-19-10-9-18(21-22-19)23-11-13-24(14-12-23)20(25)16-5-7-17(8-6-16)26-4-2/h5-10H,3-4,11-15H2,1-2H3
- InChI Key： BBSUFTJIOFTPSA-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(OCC)C=C1)(N1CCN(C2=NN=C(OCCC)C=C2)CC1)=O

Computed Properties

Exact Mass: 370.20049070g/mol
Monoisotopic Mass: 370.20049070g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 67.8Å²

3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5010-0335-2μmol	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	2μmol	$85.5	2023-09-10
Life Chemicals	F5010-0335-5μmol	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	5μmol	$94.5	2023-09-10
Life Chemicals	F5010-0335-10μmol	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	10μmol	$103.5	2023-09-10
Life Chemicals	F5010-0335-20μmol	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	20μmol	$118.5	2023-09-10
Life Chemicals	F5010-0335-1mg	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	1mg	$81.0	2023-09-10
Life Chemicals	F5010-0335-2mg	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	2mg	$88.5	2023-09-10
Life Chemicals	F5010-0335-3mg	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	3mg	$94.5	2023-09-10
Life Chemicals	F5010-0335-4mg	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	4mg	$99.0	2023-09-10
Life Chemicals	F5010-0335-5mg	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	5mg	$103.5	2023-09-10
Life Chemicals	F5010-0335-10mg	3-[4-(4-ethoxybenzoyl)piperazin-1-yl]-6-propoxypyridazine	946235-46-7	10mg	$118.5	2023-09-10

3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Additional information on 3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine

Recent Advances in the Study of 3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine (CAS: 946235-46-7)

The compound 3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine (CAS: 946235-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and mechanisms of action, as well as its implications for drug development.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in targeting G-protein-coupled receptors (GPCRs), which are critical in various disease states, including neurological disorders and cancer. The study utilized advanced computational modeling and in vitro assays to elucidate the binding affinity and selectivity of 3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine, revealing promising results for further preclinical development.

In addition to its receptor-binding properties, the compound has shown potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to inhibit key inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings suggest its applicability in treating chronic inflammatory diseases, although further in vivo studies are required to validate these effects in higher organisms.

The synthesis and optimization of 3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine have also been a focus of recent research. A team at the University of Cambridge developed a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement, detailed in Organic Process Research & Development (2023), is expected to facilitate large-scale production for clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Preliminary data indicate rapid clearance in rodent models, necessitating structural modifications to enhance its therapeutic potential. Collaborative efforts between academia and industry are underway to address these limitations.

In conclusion, 3-4-(4-ethoxybenzoyl)piperazin-1-yl-6-propoxypyridazine (CAS: 946235-46-7) represents a promising candidate for drug development, with demonstrated efficacy in modulating GPCRs and inflammatory pathways. Continued research is essential to optimize its pharmacological properties and translate these findings into clinical applications.